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This guide provides a comprehensive evaluation of endothall when used in combination with

other herbicides for the control of invasive aquatic plant species. By examining the synergistic

and additive effects of these combinations, this document offers insights into optimizing

treatment strategies for enhanced efficacy and broader-spectrum control. The following

sections present quantitative data from key studies, detailed experimental protocols, and

visualizations of herbicidal interactions and workflows.

Quantitative Performance Data
The efficacy of endothall in combination with other herbicides has been evaluated in numerous

studies. The following tables summarize the key performance data, focusing on the control of

prominent aquatic weeds such as Eurasian watermilfoil (Myriophyllum spicatum) and hydrilla

(Hydrilla verticillata).

Table 1: Percent Control of Eurasian Watermilfoil with Endothall and Auxin Herbicide

Combinations
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Treatment
(Concentrat
ion)

Exposure
Time (hr)

1 Week
After
Treatment
(%)

2 Weeks
After
Treatment
(%)

3 Weeks
After
Treatment
(%)

4 Weeks
After
Treatment
(%)

Endothall (1.0

mg ae L⁻¹)
24 - 45 - -

Endothall (1.5

mg ae L⁻¹)
24 65 50 50 50

2,4-D (0.5 mg

ae L⁻¹)
24 - - - >90

Triclopyr (0.5

mg ae L⁻¹)
24 - - - >90

Endothall (1.0

mg ae L⁻¹) +

2,4-D (0.5 mg

ae L⁻¹)

24 60 >90 100 100

Endothall (1.0

mg ae L⁻¹) +

Triclopyr (0.5

mg ae L⁻¹)

24 45 >90 100 100

Endothall (1.0

mg ae L⁻¹) +

2,4-D (0.5 mg

ae L⁻¹)

12 50 >90 100 100

Endothall (1.0

mg ae L⁻¹) +

Triclopyr (0.5

mg ae L⁻¹)

12 60 >90 100 100

Data synthesized from studies on Eurasian watermilfoil control.[1][2]
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Table 2: Percent Biomass Reduction of Hydrilla with Endothall and Diquat Combinations in

Turbid Water

Treatment
(Concentration)

Turbidity (NTU)
3 Weeks After
Treatment (%)

6 Weeks After
Treatment (%)

Diquat (0.18 mg ai

L⁻¹) + Endothall (1 mg

ai L⁻¹)

10 Similar to reference Similar to reference

Diquat (0.18 mg ai

L⁻¹) + Endothall (1 mg

ai L⁻¹)

20 Similar to reference Similar to reference

Diquat (0.36 mg ai

L⁻¹) + Endothall (1 mg

ai L⁻¹)

10 80 90

Diquat (0.36 mg ai

L⁻¹) + Endothall (1 mg

ai L⁻¹)

0 >90 >99

Data from a study evaluating hydrilla control in varying turbidity levels.[3]

Table 3: Efficacy of Endothall and Copper/Diquat Combinations on Hydrilla

Treatment (Concentration) 6 Weeks After Treatment (% Control)

Endothall (1 mg L⁻¹) -

Endothall (2 mg L⁻¹) >95

Endothall (3 mg L⁻¹) >95

Endothall (1 mg L⁻¹) + Copper (0.5 mg L⁻¹) >99

Endothall (1 mg L⁻¹) + Diquat (0.5 mg L⁻¹) >99

Results from a study on low-rate herbicide combinations for hydrilla control.[4]
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Experimental Protocols
The data presented in this guide are derived from rigorous experimental studies. Below are

detailed methodologies for key experiments cited.

Mesocosm Study of Endothall and Auxin Herbicide
Combinations on Eurasian Watermilfoil

Experimental Setup: The study was conducted in an outdoor mesocosm tank system.

Eurasian watermilfoil was cultivated in pots containing a mixture of topsoil, loam, and sand,

supplemented with a controlled-release fertilizer. The plants were grown until they reached

the water surface.

Herbicide Application: Herbicides were applied to the mesocosm tanks to achieve the target

concentrations. For combination treatments, the herbicides were tank-mixed prior to

application.

Exposure and Post-Treatment: The plants were exposed to the herbicides for either 12 or 24

hours. Following the exposure period, the tanks were drained and refilled with fresh water

three times to eliminate any residual herbicide.

Data Collection: Plant biomass was harvested at specified intervals (e.g., 1, 2, 3, and 4

weeks after treatment) to determine the percent control relative to untreated reference

plants.[1][2][5]

Small-Scale Study of Endothall and Diquat
Combinations on Hydrilla in Turbid Water

Experimental Setup: The experiment utilized vertical aquariums filled with water at three

different turbidity levels (0, 10, and 20 NTU). Healthy hydrilla apices (15 cm) were planted in

containers with sediment capped with sand.

Herbicide Application: Combinations of diquat and endothall were applied to the aquariums

at specified concentrations.

Data Collection: Hydrilla biomass was harvested at 3 and 6 weeks after treatment to assess

the efficacy of the herbicide combinations under different turbidity conditions. Leaf
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chlorophyll concentrations were also measured as an indicator of plant injury.[3]

Greenhouse Evaluation of Endothall with Copper and
Diquat on Hydrilla

Experimental Setup: Greenhouse aquariums were used to cultivate hydrilla. Apical shoots

were planted in containers with amended sediment.

Herbicide Application: Various concentrations of the dipotassium salt of endothall were

applied alone and in combination with copper or diquat. A 24-hour dissipation half-life was

simulated by replacing half the water daily for three days.

Data Collection: Above-ground shoot biomass was harvested at 3 and 6 weeks after

treatment and dried to a constant weight to determine the percent control.[4]

Visualizing Interactions and Workflows
The following diagrams illustrate the logical relationships in herbicide combination strategies

and a typical experimental workflow.

Herbicide Combination Strategy

Effects
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(Contact Herbicide)
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& Prevents Regrowth

Click to download full resolution via product page

Caption: Herbicide combination strategy for enhanced aquatic weed control.
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Caption: A typical experimental workflow for evaluating herbicide efficacy.
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Concluding Remarks
The combination of endothall with other herbicides, particularly systemic auxin-type herbicides

like triclopyr and 2,4-D, and other contact herbicides like diquat, demonstrates a significant

potential for improving the management of invasive aquatic weeds.[5][6][7] These combinations

can lead to more rapid and comprehensive control, often at lower application rates, which can

be both economically and environmentally advantageous.[4][5] The synergistic or additive

effects observed in various studies highlight the importance of a multi-pronged approach to

herbicide action, targeting different physiological pathways within the plant.[5][8] Further

research into optimizing concentrations, exposure times, and the spectrum of activity against

various weed species will continue to refine these effective management strategies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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